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Compound of Interest

Compound Name: alpha-D-Erythrofuranose
CAS No.: 72599-80-5
Cat. No.: B15721058
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of
alpha-D-Erythrofuranose, a key four-carbon aldose sugar. While existing as one of several
isomers in equilibrium, this furanose form plays a role in various biochemical processes. This
document details its known characteristics, experimental protocols for its synthesis and
analysis, and its involvement in significant metabolic pathways.

Core Chemical and Physical Properties

Alpha-D-Erythrofuranose is the five-membered ring isomer of D-erythrose. In aqueous
solutions, it exists in equilibrium with its pyranose (six-membered ring) form and the open-chain
aldehyde form. Due to this equilibrium, many of the reported physical properties are for D-
erythrose as a whole.

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula CaHsOa4 [1112]
Molecular Weight 120.10 g/mol [1][3]
IUPAC Name (2S,3R,4R)-oxolane-2,3,4-triol [1]

CAS Number 72599-80-5 [1]

Physical State

Typically encountered as a

viscous, colorless syrup.

[4]115]

Melting Point

Data for the isolated alpha-D-
erythrofuranose is not readily
available; D-erythrose has a
reported melting point of <25
°C.

[6]7]

Boiling Point

Data for the isolated alpha-D-
erythrofuranose is not readily
available; a boiling point of
144.07 °C (rough estimate)
has been reported for D-

erythrose.

[8]

Solubility

Fully miscible in water; soluble
in DMSO and methanol.

[3]41(6]

XLogP3

-2.2

[6]

Topological Polar Surface Area

69.9 A2

[1]

Spectral Data

3C NMR Spectrum

The 13C NMR spectrum of alpha-D-Erythrofuranose provides key information about its carbon

skeleton. The spectrum is available in the PubChem database.[1]

Experimental Protocols
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Synthesis of D-Erythrose from D-Glucose via Oxidative
Cleavage

This protocol describes a common method for the synthesis of D-erythrose from the readily
available D-glucose, which will yield a mixture of anomers including alpha-D-Erythrofuranose.

Materials:

D-Glucose

Lead tetraacetate (Pb(OAC)a)

Glacial acetic acid

Potassium iodide

Hydrochloric acid (0.1 M)

Procedure:

» Dissolve D-glucose in glacial acetic acid.

o Slowly add a solution of lead (V) acetate in glacial acetic acid to the D-glucose solution over
2 hours, maintaining the temperature at 20-25°C.

¢ Monitor the reaction using thin-layer chromatography (TLC) until all the D-glucose is
consumed.

¢ Quench the reaction by adding an excess of a saturated potassium iodide solution to
decompose any unreacted lead tetraacetate.

+ Remove the resulting lead iodide precipitate by filtration.

o Concentrate the filtrate under reduced pressure to remove the acetic acid.

 To the resulting syrup, add 0.1 M hydrochloric acid and heat at 60°C for 4 hours to hydrolyze
the intermediate di-O-formyl-D-erythrose.
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e The resulting aqueous solution contains D-erythrose, which can be further purified by
chromatographic methods.[1]

General Protocol for the Analysis of alpha-D-
Erythrofuranose by High-Performance Liquid
Chromatography (HPLC)

This protocol outlines a general method for the analysis of monosaccharides, which can be
adapted for alpha-D-Erythrofuranose.

Instrumentation and Columns:

» A high-performance liquid chromatograph equipped with a refractive index detector.
e An amino-bonded silica or ion-exchange column suitable for carbohydrate analysis.
Mobile Phase:

e An isocratic mobile phase of acetonitrile and water (e.g., 80:20 v/v) is commonly used. The
exact ratio may need to be optimized.

Sample Preparation:

 If the sample is a complex mixture, an extraction step may be necessary to isolate the
carbohydrate fraction.

e Dissolve a known amount of the sample in the mobile phase.

o Filter the sample through a 0.45 um syringe filter before injection.
Chromatographic Conditions:

e Flow rate: Typically 1.0 mL/min.

o Column temperature: Maintained at a constant temperature, for example, 30°C.

e Injection volume: 10-20 pL.
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Analysis:

e The retention time of the alpha-D-Erythrofuranose peak is compared to that of a known
standard for identification.

¢ Quantification is achieved by integrating the peak area and comparing it to a calibration
curve prepared with standards of known concentrations.[9][10]

Biological Significance and Metabolic Pathways

D-Erythrose, and specifically its phosphorylated form D-erythrose-4-phosphate, is a crucial
intermediate in central metabolism.[11][12] It plays a key role in the pentose phosphate
pathway and serves as a precursor for the biosynthesis of aromatic amino acids.[2][11]

Role in the Pentose Phosphate Pathway and Aromatic
Amino Acid Biosynthesis

The following diagram illustrates the central role of D-erythrose-4-phosphate in these
interconnected pathways.
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Caption: Metabolic fate of D-Erythrose-4-Phosphate.

The diagram above outlines how D-glucose-6-phosphate enters the pentose phosphate

pathway, leading to the formation of D-erythrose-4-phosphate.[11] This intermediate, along with

phosphoenolpyruvate from glycolysis, serves as a key precursor for the shikimate pathway,

which is responsible for the biosynthesis of the aromatic amino acids tryptophan, tyrosine, and

phenylalanine in microorganisms and plants.[11][12]

Experimental Workflow for Metabolic Flux Analysis

The importance of D-erythrose-4-phosphate in central metabolism makes it a target for

metabolic flux analysis to understand the flow of carbon through these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.smolecule.com/products/s525681
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2354569.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_D_Erythrose_Nomenclature_Properties_and_Metabolic_Significance.pdf
https://www.lookchem.com/404.htm
https://wap.guidechem.com/dictionary/en/583-50-6.html
https://www.chembk.com/en/chem/D-Erythrose
https://aquaculture.ugent.be/Education/coursematerial/online%20courses/ATA/analysis/carb-mon.htm
https://csik.sapientia.ro/content/oktatasisegedanyag/Csap%C3%B3J%C3%A1nosK%C3%B6nyveiSeg%C3%A9danyagai/AngolNyelv%C5%B1Oktat%C3%A1sAnyagai/FoodAnalysis/FoodAnalysisTheory/4CarbohydrateAnalysis.pdf
https://www.benchchem.com/pdf/Unraveling_D_Erythrose_Metabolism_A_Technical_Guide_for_Microbial_Pathways.pdf
https://www.benchchem.com/pdf/D_Erythrose_A_Core_Building_Block_in_Biochemical_Processes_and_Therapeutic_Design.pdf
https://www.benchchem.com/product/b15721058/docs#an-in-depth-technical-guide-to-the-chemical-properties-of-alpha-d-erythrofuranose
https://www.benchchem.com/product/b15721058/docs#an-in-depth-technical-guide-to-the-chemical-properties-of-alpha-d-erythrofuranose
https://www.benchchem.com/product/b15721058/docs#an-in-depth-technical-guide-to-the-chemical-properties-of-alpha-d-erythrofuranose
https://www.benchchem.com/product/b15721058/docs#an-in-depth-technical-guide-to-the-chemical-properties-of-alpha-d-erythrofuranose
https://www.benchchem.com/product/b15721058?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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